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Compound of Interest

Compound Name: MRS4738

Cat. No.: B12415804

Essential Safety and Handling Guide for
MRS4738

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of MRS4738, a
potent and high-affinity P2Y14R antagonist used in research.[1][2][3][4] Given that a specific
Safety Data Sheet (SDS) is not publicly available, this guidance is based on best practices for
handling potent, novel small-molecule compounds in a laboratory setting. All procedures should
be conducted with the utmost caution, assuming the compound is hazardous.

Physicochemical and Storage Data

While comprehensive quantitative data for MRS4738 is limited, the following information has
been compiled from available literature.
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Property Data

Molecular Formula C30H24F3NO:2
Molecular Weight 487.51 g/mol
Appearance Solid (assumed)

Soluble in DMSO.[5] The introduction of certain

Solubility o ] .
moieties can improve aqueous solubility.[5][6]

Storage (Powder) Long-term storage at -20°C is recommended.
Short-term storage at 4°C or -80°C is

Storage (in DMSO) recommended. Prepare solutions on the day of
use whenever possible.

Shipping Typically shipped at room temperature.[3]

4,7-disubstituted 2-naphthoic acid derivative;
Naphthalene-based P2Y14R antagonist.[7][8][9]

Chemical Class

Personal Protective Equipment (PPE)

A risk assessment should be performed before handling MRS4738. The following PPE is
recommended as a minimum standard:

e Body Protection: A buttoned lab coat should be worn at all times. For procedures with a
higher risk of splashes, consider a chemical-resistant apron or gown.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Double-gloving is
recommended when handling the solid compound or concentrated solutions. Change gloves
immediately if they become contaminated.

o Eye Protection: Safety glasses with side shields are required. In cases of splash hazards,
chemical splash goggles or a face shield should be used.

o Respiratory Protection: When handling the powdered form of MRS4738, work within a
certified chemical fume hood to avoid inhalation. If a fume hood is not available, a respirator
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may be necessary, and consultation with your institution's environmental health and safety
(EHS) office is required.

Operational Plan for Safe Handling

The following step-by-step guidance ensures a systematic and safe approach to working with
MRS4738.

1. Preparation:

e Fume Hood: All manipulations of powdered MRS4738 and preparation of stock solutions
should be performed in a certified chemical fume hood.

o Work Area: Designate a specific area for handling MRS4738. Ensure the work surface is
clean and uncluttered. Have a spill kit readily accessible.

» Weighing: Weigh the compound in a disposable container within the fume hood to minimize
contamination of balances.

2. Solution Preparation:
e Prepare solutions on the day of use if possible.

« If making stock solutions for future use, store them in tightly sealed vials at the
recommended temperatures.

 Allow the product to equilibrate to room temperature for at least one hour before opening the
vial.

3. Experimentation:

« Handle all solutions containing MRS4738 with the same precautions as the solid compound.
» Avoid direct contact with skin and eyes.

e Minimize the generation of aerosols.

4. Post-Experiment:
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o Decontaminate all surfaces and equipment that have come into contact with MRS4738. The
appropriate decontamination solution will depend on the solvent used.

 Remove PPE carefully to avoid self-contamination.
Disposal Plan
All waste generated from handling MRS4738 must be treated as hazardous waste.

e Solid Waste: Collect unused or expired MRS4738 powder in a clearly labeled, sealed
container for hazardous waste.

o Contaminated Labware: All disposable labware (e.g., pipette tips, vials, tubes) that has come
into contact with MRS4738 should be collected in a designated, puncture-resistant
hazardous waste container.

» Liquid Waste: Collect all aqueous and organic solutions containing MRS4738 in a sealed,
labeled hazardous waste container. Do not pour any solutions down the drain.

o Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should
be placed in a sealed bag and disposed of as hazardous waste.

All hazardous waste must be disposed of through your institution's EHS-approved waste
management program.

Experimental Workflow for Handling MRS4738
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Caption: A logical workflow for the safe handling of MRS4738.
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Caption: Mechanism of action for MRS4738 as a P2Y14R antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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